Cas no 57543-38-1 (8-Methoxy-2H-chromene-3-carbaldehyde)

• Product Name: 8-Methoxy-2H-chromene-3-carbaldehyde
• CAS No: 57543-38-1
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• MDL: MFCD01662420
• CID: 1086257
• PubChem ID: 42428
• Update Time: 2025-05-20

8-Methoxy-2H-chromene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 8-Methoxy-2H-chromene-3-carbaldehyde
• 8-Methoxy-2H-1-benzopyran-3-carbaldehyde
• 8-methoxy-2H-chromene-3-carbaldehyde(SALTDATA: FREE)
• BRN 1640514
• 8-Methoxy-2H-1-benzopyran-3-carboxaldehyde
• MFCD01662420
• DB-028476
• 57543-38-1
• DTXSID60206162
• BS-38314
• 8-Methoxy-2H-chromene-3-carbaldehyde, AldrichCPR
• 2H-1-BENZOPYRAN-3-CARBOXALDEHYDE, 8-METHOXY-
• SCHEMBL8628781
• AKOS000126238
• 8-Methoxy-chromene 3-Carboxaldehyde
• CS-0453857
• XLGMCLXPMVMVRJ-UHFFFAOYSA-N

• MDL： MFCD01662420
• Inchi： 1S/C11H10O3/c1-13-10-4-2-3-9-5-8(6-12)7-14-11(9)10/h2-6H,7H2,1H3
• InChI Key： XLGMCLXPMVMVRJ-UHFFFAOYSA-N
• SMILES： O1CC(C=O)=CC2C=CC=C(C1=2)OC

Computed Properties

• Exact Mass: 190.063
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 8-Methoxy-2H-chromene-3-carbaldehyde

8-Methoxy-2H-chromene-3-carbaldehyde (CAS No: 57543-38-1)

8-Methoxy-2H-chromene-3-carbaldehyde is a fascinating compound with the CAS registry number 57543-38-1. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a benzopyran structure. The presence of a methoxy group at the 8-position and an aldehyde group at the 3-position makes this compound unique, with potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the biological activities of 8-Methoxy-2H-chromene-3-carbaldehyde, particularly its antioxidant properties. Researchers have found that this compound exhibits significant radical scavenging activity, making it a promising candidate for use in anti-aging skincare products and dietary supplements. The methoxy group at the 8-position plays a crucial role in enhancing the stability and bioavailability of the compound, while the aldehyde group contributes to its reactivity and functional versatility.

In terms of synthesis, 8-Methoxy-2H-chromene-3-carbaldehyde can be prepared via a variety of methods, including oxidative coupling reactions and enzymatic catalysis. One of the most efficient routes involves the oxidation of a suitable chromenol derivative using a selective oxidizing agent such as TEMPO (tert-butyl hydroperoxide). This method ensures high yields and excellent purity, making it suitable for large-scale production.

The structural properties of this compound are also worth noting. The chromene ring system provides a rigid framework that facilitates π–π interactions and hydrogen bonding, which are essential for its biological activity. The aldehyde group at the 3-position is particularly reactive, enabling further functionalization to create derivatives with enhanced properties.

From an industrial perspective, 8-Methoxy-2H-chromene-3-carbaldehyde has shown potential as a precursor for the synthesis of more complex molecules, such as pharmaceutical agents and agrochemicals. Its ability to undergo various types of reactions, including aldol condensations and Michael additions, makes it a valuable building block in organic synthesis.

In conclusion, 8-Methoxy-2H-chromene-3-carbaldehyde (CAS No: 57543-38-1) is a versatile compound with a wide range of applications across different industries. Its unique structure, combined with its promising biological activities and ease of synthesis, positions it as an important molecule for future research and development.